Cas no 2106358-24-9 (1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 2106358-24-9
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5796260
• PubChem ID: 165587657
• Update Time: 2025-10-21

1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one
• 2106358-24-9
• EN300-1617478

• Inchi： 1S/C12H20N2O/c1-6-7-14-10(9(2)15)8-11(13-14)12(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： SMTMANPOZIQPRX-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)(C)C)=NN1CCC

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one

Comprehensive Overview of 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 2106358-24-9)

1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one, with the CAS number 2106358-24-9, is a specialized organic compound belonging to the pyrazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. The presence of both tert-butyl and propyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in pyrazole derivatives like 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one is driven by their versatility and adaptability in drug discovery. Researchers are increasingly exploring its potential as a scaffold for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's ketone functional group further expands its utility, allowing for diverse chemical modifications to tailor its properties for specific applications.

In the context of green chemistry and sustainable synthesis, 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one has been studied for its compatibility with eco-friendly reaction conditions. Recent advancements in catalytic processes have highlighted its role in reducing waste and improving yield efficiency, aligning with global trends toward environmentally responsible manufacturing. This aligns with the increasing demand for sustainable chemical solutions in industries worldwide.

From a structural-activity relationship (SAR) perspective, the compound's 3-tert-butyl-1-propyl substitution pattern is of particular interest. This configuration has been linked to enhanced lipophilicity and bioavailability, making it a promising candidate for further pharmacological studies. The pyrazole core also contributes to its stability under physiological conditions, a critical factor in drug development.

The synthesis of 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one typically involves multi-step organic reactions, including condensation and cyclization processes. Recent publications have focused on optimizing these methods to improve scalability and cost-effectiveness, addressing key challenges in industrial production. These advancements are particularly relevant given the rising demand for high-purity intermediates in the pharmaceutical sector.

Analytical characterization of CAS No. 2106358-24-9 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards and ensuring reproducibility in research and commercial applications. The compound's spectral data has been extensively documented, facilitating its adoption in various scientific workflows.

In material science, 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one has shown promise as a building block for functional materials. Its ability to form stable complexes with metals has opened new avenues in coordination chemistry and catalyst design. These applications are particularly relevant to industries seeking innovative solutions for energy storage and catalytic converters.

The safety profile of 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one has been evaluated through standard toxicological studies, demonstrating its suitability for controlled laboratory use. Proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this compound, as with all chemical substances.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2106358-24-9 in precision medicine and targeted drug delivery systems. Its structural features make it an attractive candidate for molecular imaging and theranostic applications, areas that are currently at the forefront of medical research. These developments align with the broader trend toward personalized healthcare solutions.

For researchers and industry professionals seeking detailed information about 1-(3-tert-butyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one, comprehensive technical datasheets and safety documentation are available from reputable chemical suppliers. These resources provide essential guidance on storage conditions, compatibility, and handling protocols, ensuring safe and effective utilization of this versatile compound.